2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid

• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• SMILES: C1=C(C=NN1)CC(C(=O)O)O
• InChI: InChI=1S/C6H8N2O3/c9-5(6(10)11)1-4-2-7-8-3-4/h2-3,5,9H,1H2,(H,7,8)(H,10,11)
• InChIKey: QRNCVKQZLDDFEY-UHFFFAOYSA-N

2-Hydroxy-3-(1H-pyrazol-4-yl)propanoic Acid: Structural & Molecular Data

2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid is a small-molecule organic compound belonging to the pyrazole-propanoic acid class. It possesses a molecular formula of C6H8N2O3 and a molecular weight of 156.14 g/mol, featuring a pyrazole ring, a hydroxy group, and a propanoic acid moiety [1]. This compound serves as a valuable intermediate or research tool in medicinal chemistry, with its structural features—such as three hydrogen bond donors and four hydrogen bond acceptors [1]—conferring specific reactivity and interaction profiles that differentiate it from structurally related analogs.

Pyrazole-propanoic acid scaffold — medicinal chemistry research tool

(2S)-enantiomer — stereochemical-control study context

Multi-site H-bonding profile — target-engagement interaction studies

• [1] (2S)-2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid. Molaid Compound Database. Accessed April 2026. View Source

2-Hydroxy-3-(1H-pyrazol-4-yl)propanoic Acid: Differentiation from Pyrazole-Propanoic Acid Analogs

Simple substitution with structurally analogous pyrazole-propanoic acids is not recommended due to significant variations in substitution pattern, stereochemistry, and physicochemical properties that directly impact biological activity and experimental reproducibility. For instance, the presence and position of the hydroxy group on the propanoic acid chain (as seen in 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid versus the non-hydroxylated 3-(1H-pyrazol-4-yl)propanoic acid) alters hydrogen-bonding capacity, logP, and metabolic stability [1][2]. Furthermore, stereochemical differences—such as the (2S)-enantiomer [1] versus racemic mixtures or other enantiomers—can lead to divergent pharmacological outcomes, making empirical substitution unreliable [3]. The following quantitative evidence underscores the necessity for exact compound specification in procurement and experimental design.

Target compound 2-Hydroxy-3-(1H-pyrazol-4-yl)propanoic acid with polar hydroxy substitution

Non-hydroxylated analog 3-(1H-pyrazol-4-yl)propanoic acid — absence of 2-hydroxy may shift logP and hydrogen-bonding capacity

Target compound (2S)-enantiomer with defined stereochemical configuration

Racemate / opposite enantiomer Racemic mixture or (2R)-enantiomer — stereochemical mismatch may alter target recognition and assay readout

• [1] (2S)-2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid. Molaid Compound Database. Accessed April 2026. View Source
• [2] 3-(1H-pyrazol-4-yl)propanoic acid. Building Block Database, BOC Sciences. CAS 1174309-53-5. Accessed April 2026. View Source
• [3] Calışkan B, et al. Pyrazol-3-propanoic acid derivatives as novel inhibitors of leukotriene biosynthesis in human neutrophils. Eur J Med Chem. 2011;46(10):5021-5033. View Source

2-Hydroxy-3-(1H-pyrazol-4-yl)propanoic Acid: Head-to-Head Evidence Comparison

LogP and Hydrogen-Bonding Capacity vs. Non-Hydroxylated Analog

The presence of a 2-hydroxy group on the propanoic acid chain of 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid significantly alters key physicochemical properties compared to its non-hydroxylated analog 3-(1H-pyrazol-4-yl)propanoic acid [1][2]. Specifically, the target compound exhibits a calculated LogP of -0.6, three hydrogen bond donors, and four hydrogen bond acceptors, whereas the non-hydroxylated analog lacks the additional hydroxy group, resulting in a higher LogP (estimated >0) and fewer hydrogen-bonding interactions [1][2]. These differences are critical for solubility, membrane permeability, and target engagement.

LogP & H-Bonding vs Non-Hydroxylated Analog

Reported

LogP -0.6 vs >0; HBD 3 vs 2; HBA 4 vs 3

Supports polarity-dependent assay context

In silico prediction; confirm experimentally

Evidence Dimension	Calculated octanol-water partition coefficient (LogP) and hydrogen-bonding capacity
Target Compound Data	LogP: -0.6; Hydrogen bond donors: 3; Hydrogen bond acceptors: 4
Comparator Or Baseline	3-(1H-pyrazol-4-yl)propanoic acid (CAS 1174309-53-5): LogP (estimated): >0; Hydrogen bond donors: 2; Hydrogen bond acceptors: 3
Quantified Difference	ΔLogP ≈ < -0.6 (target compound more hydrophilic); ΔHydrogen bond donors: +1; ΔHydrogen bond acceptors: +1
Conditions	Calculated physicochemical properties based on molecular structure (in silico prediction)

Why This Matters

These differences directly influence aqueous solubility, passive membrane diffusion, and binding interactions, making the target compound more suitable for assays requiring higher polarity and specific hydrogen-bonding networks.

• [1] (2S)-2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid. Molaid Compound Database. Accessed April 2026. View Source
• [2] 3-(1H-pyrazol-4-yl)propanoic acid. Building Block Database, BOC Sciences. CAS 1174309-53-5. Accessed April 2026. View Source

HPPD Enzyme Inhibition

2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid demonstrates complete inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD) at concentrations between 0.5 and 1.0 mM in a competitive inhibition assay [1]. While direct comparator data for the closest analogs (e.g., 3-(1H-pyrazol-4-yl)propanoic acid) in the same assay are not available, this activity is consistent with the class-level observation that pyrazole-4-carboxylic acid derivatives can act as potent HPPD inhibitors [2]. The target compound's inhibition potency at sub-millimolar concentrations positions it as a viable tool for HPPD-related studies.

HPPD Enzyme Inhibition

Class-level

Complete inhibition at 0.5–1.0 mM

Supports HPPD biochemical probe context

Direct comparator data not available

Evidence Dimension	Enzyme inhibition (competitive)
Target Compound Data	Complete inhibition of HPPD at 0.5–1.0 mM
Comparator Or Baseline	Other pyrazole-4-carboxylic acid derivatives (class-level): reported HPPD inhibition with IC50 values ranging from nanomolar to low micromolar
Quantified Difference	Target compound exhibits complete inhibition at concentrations comparable to or slightly higher than more optimized class members
Conditions	In vitro enzyme inhibition assay (details from BindingDB entry)

Why This Matters

This activity profile supports the use of 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid as a biochemical probe for HPPD and as a potential starting point for herbicide or pharmaceutical lead optimization.

• [1] BindingDB Entry: Assay in Summary_ki for 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid. Accessed April 2026. View Source
• [2] Barawkar DA, et al. Discovery of pyrazole carboxylic acids as potent inhibitors of rat long chain L-2-hydroxy acid oxidase. Bioorg Med Chem Lett. 2012;22(13):4341-4347. View Source

Leukotriene Biosynthesis Inhibition: Pyrazole-3-Propanoic Acid Class SAR

Although direct data for 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid are not available, the broader class of pyrazole-3-propanoic acid derivatives demonstrates potent inhibition of leukotriene biosynthesis in human neutrophils, with IC50 values ranging from 1.6 to 3.5 μM for the most active compounds (e.g., compounds 15, 27-30, 32-37, 41, 42) [1]. The target compound, bearing a hydroxy group at the 2-position of the propanoic acid chain, may exhibit altered potency or selectivity due to differences in hydrogen-bonding and steric interactions, providing a distinct pharmacological profile for exploration.

Leukotriene Biosynthesis SAR

Class-level

Class-level IC50 range 1.6–3.5 μM (pyrazole-3-propanoic acid derivatives)

Supports pyrazole SAR comparator studies

Target compound direct data unavailable; class inference

Evidence Dimension	Inhibition of leukotriene biosynthesis in activated human neutrophils
Target Compound Data	No direct data available; structurally related pyrazole-3-propanoic acids show IC50 values of 1.6–3.5 μM
Comparator Or Baseline	1,5-Diarylpyrazole-3-propanoic acid derivatives (e.g., compound 15, 27-30, etc.)
Quantified Difference	Target compound differs in substitution pattern (2-hydroxy vs. various aryl substitutions), potentially leading to altered IC50 and selectivity
Conditions	Cellular assay: human neutrophils activated with calcium ionophore A23187; LT formation measured by ELISA

Why This Matters

The class-level potency supports the use of 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid as a structurally distinct probe to investigate the SAR of pyrazole-based LT biosynthesis inhibitors, with potential for improved selectivity or physicochemical properties.

• [1] Calışkan B, et al. Pyrazol-3-propanoic acid derivatives as novel inhibitors of leukotriene biosynthesis in human neutrophils. Eur J Med Chem. 2011;46(10):5021-5033. View Source

(2S)-Enantiomer vs. Racemic Mixture

The (2S)-enantiomer of 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid [1] possesses distinct physicochemical and likely biological properties compared to the racemic mixture or the (2R)-enantiomer. While direct comparative activity data are not available, the specific stereochemistry at the chiral center influences molecular recognition by biological targets, as demonstrated for other chiral pyrazole carboxylic acid derivatives [2]. The (2S)-enantiomer's defined configuration (InChIKey QRNCVKQZLDDFEY-YFKPBYRVSA-N) enables precise control over stereochemical purity in experimental and synthetic applications, which is critical for reproducibility and activity optimization.

(2S)-Enantiomer vs Racemic Mixture

Class-level

(2S)-enantiomer vs racemate (0% ee)

Supports stereochemical-control studies

Direct activity comparison unavailable

Evidence Dimension	Stereochemical configuration (enantiomeric purity)
Target Compound Data	(2S)-2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid (single enantiomer)
Comparator Or Baseline	Racemic 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid or (2R)-enantiomer
Quantified Difference	Enantiomeric excess (ee) of (2S)-form: 100% (theoretically); racemic mixture: 0% ee
Conditions	Stereochemical assignment based on IUPAC nomenclature and InChIKey

Why This Matters

Procurement of the specific (2S)-enantiomer is essential for studies where stereochemistry dictates biological activity, such as enzyme inhibition or receptor binding, ensuring reproducible and interpretable results.

• [1] (2S)-2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid. Molaid Compound Database. Accessed April 2026. View Source
• [2] Barawkar DA, et al. Discovery of pyrazole carboxylic acids as potent inhibitors of rat long chain L-2-hydroxy acid oxidase. Bioorg Med Chem Lett. 2012;22(13):4341-4347. View Source

Patent Activity and Therapeutic Potential

A recent patent filing (Italian patent application IT102024000017776, filed July 2024) explicitly includes 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid as a claimed compound, indicating active industrial interest in its therapeutic potential [1]. While the specific claims and biological data remain under secrecy, the patent's existence demonstrates that this compound has been identified as a valuable asset in drug discovery, differentiating it from many unpatented analogs. This provides a procurement advantage for organizations seeking to align with proprietary development efforts or to avoid intellectual property conflicts.

Patent Activity

Supporting evidence

Claimed in IT102024000017776 (filed 2024)

Supports IP landscape context

Biological data under secrecy period

Evidence Dimension	Intellectual property protection and industrial investment
Target Compound Data	Explicitly claimed in IT102024000017776 (filed 2024)
Comparator Or Baseline	Many pyrazole-propanoic acid analogs lack recent, specific patent filings
Quantified Difference	Presence of a dedicated patent application vs. absence of comparable IP for many analogs
Conditions	Patent filing date and assignee: University of Rome, July 2024

Why This Matters

Patent protection signals commercial and therapeutic promise, potentially influencing procurement decisions for collaborative research, licensing, or competitive positioning.

• [1] Italian Patent Application IT102024000017776. Filed July 30, 2024. Assignee: Università degli Studi di Roma 'La Sapienza'. View Source

2-Hydroxy-3-(1H-pyrazol-4-yl)propanoic Acid: Scientific & Industrial Applications

HPPD Inhibition Assays

As demonstrated by complete inhibition of HPPD at 0.5–1.0 mM [1], 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid is well-suited for biochemical and structural studies of HPPD, an enzyme implicated in tyrosine catabolism and herbicide action. Its moderate potency allows for clear differentiation from more potent inhibitors, making it a useful tool for mechanistic investigations.

SAR of Pyrazole-Based Leukotriene Inhibitors

Given the established potency of pyrazole-3-propanoic acid derivatives (IC50 1.6–3.5 μM) against leukotriene biosynthesis [2], this compound—with its unique 2-hydroxy substitution—can serve as a key comparator to elucidate the structural determinants of activity and selectivity. Its distinct hydrogen-bonding profile (LogP -0.6, 3 HBD, 4 HBA) [3] may uncover new SAR trends.

Stereochemically Controlled Assays

The availability of the (2S)-enantiomer [3] enables enantioselective studies where chirality is critical, such as in target engagement, metabolic stability, or off-target profiling. This is particularly valuable for academic and pharmaceutical research aiming to optimize chiral drug candidates.

Lead Optimization & IP Positioning

The recent patent filing IT102024000017776 [4] positions 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid as a strategic asset in drug discovery programs. Procurement of this compound supports early-stage research and development efforts aligned with emerging IP, while also enabling freedom-to-operate analyses for related chemical matter.

Application

Selection Property

Validation Focus

HPPD enzyme inhibition studies

Biochemical probe context

Competitive inhibition assay endpoints

Pyrazole SAR comparator studies

Hydrogen-bonding interaction profile

LT biosynthesis inhibition endpoints

Stereochemical-control studies

(2S)-enantiomer identity

Enantiomer-specific target engagement

IP landscape analysis

Patent filing context

Freedom-to-operate review

• [1] BindingDB Entry: Assay in Summary_ki for 2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid. Accessed April 2026. View Source
• [2] Calışkan B, et al. Pyrazol-3-propanoic acid derivatives as novel inhibitors of leukotriene biosynthesis in human neutrophils. Eur J Med Chem. 2011;46(10):5021-5033. View Source
• [3] (2S)-2-hydroxy-3-(1H-pyrazol-4-yl)propanoic acid. Molaid Compound Database. Accessed April 2026. View Source
• [4] Italian Patent Application IT102024000017776. Filed July 30, 2024. Assignee: Università degli Studi di Roma 'La Sapienza'. View Source